Cas no 894852-03-0 (7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine)

• Product Name: 7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
• CAS No: 894852-03-0
• MF: C₉H₁₁BrN₂O
• MW: 243.1
• CID: 5459015
• PubChem ID: 59277579
• Update Time: 2025-10-21

7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
• XJUYXPBVUKUTAO-UHFFFAOYSA-N
• 7-bromo-2,2-dimethyl-2h,3h,4h-pyrido[3,2-b][1,4]oxazine
• SCHEMBL1252487
• CS-0312112
• EN300-5714963
• 894852-03-0
• 7-bromo-2,2-dimethyl-3,4-dihydropyrido[3,2-b][1,4]oxazine
• E82670
• Z1322795767

• Inchi： 1S/C9H11BrN2O/c1-9(2)5-12-8-7(13-9)3-6(10)4-11-8/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： XJUYXPBVUKUTAO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CNC2=NC=C(Br)C=C12

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.2Ų

Additional information on 7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine

Comprehensive Overview of 7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine (CAS No. 894852-03-0)

The compound 7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine (CAS No. 894852-03-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[3,2-b][1,4]oxazine core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in the development of kinase inhibitors and CNS-targeting agents.

In recent years, the demand for 7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine has grown, driven by its applications in medicinal chemistry and material science. The presence of a bromine substituent at the 7-position enhances its reactivity, enabling further functionalization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig. This property aligns with the current trend of green chemistry, where efficient synthetic routes are prioritized to minimize waste.

One of the most searched questions about this compound revolves around its synthetic methodology. Researchers often inquire about optimized protocols for introducing the 2,2-dimethyl group or strategies to improve the yield of the dihydro-2H-pyrido[3,2-b][1,4]oxazine scaffold. Recent studies highlight the use of catalytic systems to streamline its production, addressing concerns about cost-effectiveness and scalability—a hot topic in process chemistry.

The pharmacological profile of derivatives based on 7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine is another area of intense exploration. Its structural similarity to known CNS-active compounds has sparked interest in its potential for treating neurological disorders. For instance, modifications of the oxazine ring have shown promise in modulating GABA receptors, a key target for anxiolytics and anticonvulsants. This aligns with the growing focus on precision medicine and personalized therapies.

From a commercial perspective, suppliers of CAS No. 894852-03-0 emphasize its high purity (>98%) and stability under standard storage conditions. These qualities are critical for laboratories requiring reliable building blocks for high-throughput screening (HTS) campaigns. Additionally, the compound’s compatibility with automated synthesis platforms makes it attractive for AI-driven drug discovery—a trending topic in pharmaceutical R&D.

Environmental and regulatory considerations are also frequently discussed regarding 7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine. While it is not classified as hazardous, proper handling protocols are recommended due to its brominated nature. This reflects the broader industry shift toward sustainable chemistry, where safety data sheets (SDS) and lifecycle assessments gain prominence in procurement decisions.

In summary, 7-bromo-2,2-dimethyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine represents a multifaceted tool for modern chemistry. Its applications span from small-molecule drug development to catalysis research, resonating with current scientific priorities like fragment-based drug design and cascade reactions. As innovation accelerates, this compound will likely remain a focal point for interdisciplinary research.